1-[4,6-Bis(trifluoromethyl)pyridine-2-carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: [4,6-bis(trifluoromethyl)pyridin-2-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H14F9N3O/c20-17(21,22)11-2-1-3-13(8-11)30-4-6-31(7-5-30)16(32)14-9-12(18(23,24)25)10-15(29-14)19(26,27)28/h1-3,8-10H,4-7H2
• InChI Key: ICPRQQUEIRVAEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=NC(=CC(=C3)C(F)(F)F)C(F)(F)F
• Molecular Formula: C19H14F9N3O
• Molecular Weight: 471.3 g/mol

Description

“1-[4,6-Bis(trifluoromethyl)pyridine-2-carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine” is a chemical compound with the molecular formula C19H14F9N3O and a molecular weight of 471.32. It belongs to the class of compounds known as Trifluoromethylpyridines (TFMPs), which are important ingredients for the development of agrochemical and pharmaceutical compounds.

Synthesis Analysis

The synthesis of TFMP derivatives, including “1-[4,6-Bis(trifluoromethyl)pyridine-2-carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine”, is generally achieved via two main methods. One method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “1-[4,6-Bis(trifluoromethyl)pyridine-2-carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine” is characterized by the presence of a fluorine atom and a pyridine in their structure. TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are complex and varied. They are used in the synthesis of many agrochemical and pharmaceutical compounds. The specific reactions involving “1-[4,6-Bis(trifluoromethyl)pyridine-2-carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine” are not detailed in the available resources.

Scientific Research Applications

Synthesis of Neuroleptic Agents

• Application : A key intermediate in the synthesis of neuroleptic agents like Fluspirilen and Penfluridol, which are used for psychiatric disorders. Rhodium-catalyzed hydroformylation is involved in the synthesis process, indicating its importance in pharmaceutical chemistry (Botteghi, Marchetti, Paganelli, & Persi-Paoli, 2001).

Synthesis of Piperazine-Linked Compounds

• Application : Used in the synthesis of novel piperazine-linked compounds. These compounds have potential applications in various fields including the development of new pharmaceuticals and materials (Mekky, Ahmed, Sanad, & Abdallah, 2021).

Insecticidal Properties

• Application : Utilized in the design and synthesis of novel insecticides. It serves as a lead compound in creating insecticides with new modes of action, showing the compound's relevance in agricultural chemistry (Cai, Li, Fan, Huang, Shao, & Song, 2010).

Synthesis of Triazole Derivatives

• Application : Involved in the synthesis of triazole derivatives which have shown potential against bacterial and fungal strains. This highlights its role in the development of new antimicrobial agents (Jha & Ramarao, 2017).

Structural Studies in Crystallography

• Application : Plays a role in structural studies, particularly in crystallography, to understand molecular conformations and interactions. This is crucial for the development of compounds with specific properties (Kavitha, Kaur, Jasinski, & Yathirajan, 2014).

Antagonist Activity Studies

• Application : Used in the synthesis of compounds tested for antagonist activity, particularly in the field of neurochemistry. This application is vital for developing new therapeutic agents (Watanabe, Usui, Kobayashi, Yoshiwara, Shibano, Tanaka, Morishima, Yasuoka, & Kanao, 1992).

Antibacterial and Biofilm Inhibitors

• Application : Acts as a key synthon in the synthesis of compounds with potent antibacterial efficacies and biofilm inhibition activities. It's significant in the field of medicinal chemistry and drug development (Mekky & Sanad, 2020).

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that many novel applications of TFMP, including “1-[4,6-Bis(trifluoromethyl)pyridine-2-carbonyl]-4-[3-(trifluoromethyl)phenyl]piperazine”, will be discovered in the future.